1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-methyl-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H21FN2O2/c1-22(18-5-3-2-4-6-18)19(24)16-11-13-23(14-12-16)20(25)15-7-9-17(21)10-8-15/h2-10,16H,11-14H2,1H3
• InChI Key: QAIKZQCRQFYZMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN2O2
• Molecular Weight: 340.4 g/mol

Description

1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide, also known as 4F-MPH, is a synthetic compound that belongs to the class of piperidine-based stimulants. It has been identified as a psychoactive substance that is used for research purposes only.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide involves the inhibition of dopamine reuptake, leading to an increase in dopamine levels in the brain. This increase in dopamine levels is associated with enhanced cognitive function, improved attention, and increased motivation. The compound also has a high affinity for the norepinephrine transporter, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other stimulants, such as cocaine and amphetamines. The compound has been shown to increase heart rate, blood pressure, and body temperature. It also has a potential for abuse and dependence, which makes it important to use caution when conducting research with this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide in lab experiments is its high potency and selectivity for the dopamine transporter. This property allows researchers to study the role of dopamine in various physiological and pathological conditions with a high level of precision. However, the compound also has limitations, including its potential for abuse and dependence, which may limit its use in certain types of research.

Future Directions

There are several future directions for research with 1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide. One potential area of study is the development of new treatments for ADHD and other dopamine-related disorders. Another potential area of study is the investigation of the long-term effects of this compound on the brain and behavior. Additionally, researchers may explore the use of this compound in combination with other compounds to enhance its therapeutic potential while minimizing its adverse effects.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-methyl-N-phenyl-4-piperidinecarboxamide has gained popularity among researchers due to its potential applications in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes it a useful tool for studying the role of dopamine in various physiological and pathological conditions, such as attention deficit hyperactivity disorder (ADHD) and Parkinson's disease.